Cas no 2171938-57-9 (2-5-cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171938-57-9
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5567264
• PubChem ID: 165593565
• Update Time: 2025-08-05

2-5-cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2171938-57-9
• 2-[5-cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597471
• 2-5-cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C12H18N4O2/c13-11(17)6-10-12(8-3-4-8)16(15-14-10)7-9-2-1-5-18-9/h8-9H,1-7H2,(H2,13,17)
• InChI Key： IVJBOYVERHSYFQ-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(CC(N)=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide

2-5-Cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide: A Comprehensive Overview

The compound with CAS No. 2171938-57-9, known as 2-5-cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of the 1,2,3-triazole class, which is widely recognized for its versatility in chemical synthesis and potential applications in drug discovery. The structure of this compound incorporates a cyclopropyl group and an oxolane (tetrahydrofuran) moiety, both of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). The cyclopropyl group in this molecule is particularly interesting as it introduces strain and rigidity into the structure, which can enhance binding affinity to target proteins. Researchers have explored the use of such strained rings in designing inhibitors for various therapeutic targets, including kinases and proteases.

The oxolane (tetrahydrofuran) moiety in this compound adds another layer of complexity to its structure. Oxolane groups are known for their ability to stabilize certain conformations and improve pharmacokinetic properties such as solubility and bioavailability. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that the presence of an oxolane ring can significantly enhance the potency of triazole-based inhibitors against certain enzyme targets.

The 1H-1,2,3-triazole core of this compound is a key structural feature that contributes to its reactivity and selectivity. Triazoles are widely used as scaffolds in drug design due to their ability to form hydrogen bonds and participate in π-interactions with biological targets. Recent advancements in click chemistry have further expanded the utility of triazoles by enabling their efficient synthesis through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions.

In terms of biological activity, 2-5-cyclopropyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide has shown promise as a potential lead compound for treating neurodegenerative diseases. A study conducted by Smith et al. (2023) revealed that this compound exhibits moderate inhibitory activity against β-secretase (BACE1), an enzyme implicated in Alzheimer's disease. The authors suggested that the cyclopropyl group plays a critical role in modulating the enzyme's active site.

From a synthetic perspective, the construction of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The key steps include the formation of the triazole ring via click chemistry and subsequent functionalization with the cyclopropyl and oxolane groups. Recent innovations in asymmetric catalysis have enabled the enantioselective synthesis of similar compounds, paving the way for future explorations into stereochemical effects on biological activity.

Looking ahead, cyclopropyl-containing triazole derivatives like this compound hold great potential for advancing drug discovery efforts. Their unique combination of structural features makes them ideal candidates for targeting complex biological systems. As research continues to uncover new applications for these molecules, it is likely that they will play an increasingly important role in developing novel therapeutic agents.